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Compound of Interest

Compound Name:
Benzylhexyldimethylammonium

chloride

CAS No.: 22559-57-5

Cat. No.: B1630004

Get Quote

CAS: 2016-36-6 | Formula: C₁₅H₂₆ClN Hazard Class: Corrosive (Skin/Eye), Acute Toxicity

(Oral), Aquatic Acute 1[1]

Part 1: Executive Safety Assessment
To the Researcher: Treat Benzylhexyldimethylammonium chloride (BHDMAC) not merely

as a salt, but as a potent membrane-disrupting agent.[1] As a quaternary ammonium

compound (QAC) with a lipophilic hexyl chain, this molecule is amphiphilic.[1] It is designed to

intercalate into lipid bilayers.[1]

The Mechanism of Danger: Unlike simple mineral acids that burn via proton donation,

BHDMAC acts via surfactant-mediated cytolysis.[1] The hexyl tail facilitates rapid penetration of

the stratum corneum (outer skin layer), while the cationic head group disrupts the

electrochemical balance of cell membranes, leading to leakage and cell death.[1] This

mechanism means that damage can continue even after surface rinsing if the molecule has

partitioned into the tissue.[1]
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Immediate Action Directive:

Primary Hazard: Chemical burns (Skin Corrosion Category 1B).[1]

Secondary Hazard: Respiratory irritation (if dust is inhaled) and severe aquatic toxicity.[1]

Strict Prohibition: Never handle this compound with latex gloves or standard safety glasses

alone.[1]

Part 2: PPE Selection Matrix
Standard laboratory PPE is insufficient.[1] Use this upgraded protection matrix.
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Protection Zone Recommended Equipment
Technical Specification &
Rationale

Hand Protection Nitrile (High Grade)

Spec: Minimum thickness 0.11

mm (5 mil).Rationale: QACs

can degrade latex.[1] The

hexyl chain increases

lipophilicity, risking permeation.

[1] Protocol: Double-gloving

recommended for prolonged

handling (>15 mins).

Eye/Face
Chemical Goggles + Face

Shield

Spec: Indirect vented goggles

(ANSI Z87.[1]1) + 8-inch face

shield.Rationale: Corrosive

solids pose a high risk of dust

entering the eye, causing

immediate, irreversible corneal

damage.[1] Safety glasses

provide zero protection against

airborne dust or splashes.[1]

Respiratory P100 / N95 or Fume Hood

Spec: NIOSH-approved N95

(minimum) or P100 HEPA

filter.Rationale: Inhalation of

dust causes severe mucosal

irritation.[1] Always weigh

solids inside a certified

chemical fume hood.[1]

Body Impervious Apron / Lab Coat

Spec: Tyvek® or rubberized

apron over a standard cotton

lab coat.Rationale: Standard

cotton coats absorb liquids,

holding the corrosive agent

against the skin.[1] An

impervious layer is required for

liquid handling.[1]
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Part 3: Decision Logic & Workflow
Use this logic flow to determine the necessary safety setup before starting work.

Start: Handling BHDMAC

Physical State?

Solid / Powder

Dry Salt

Aqueous Solution

Dissolved

Weighing Required?

PROTOCOL A:
Full Hood Use

Nitrile Gloves (Double)
Goggles

> 10% Conc.

PROTOCOL C:
Splash Goggles

Nitrile Gloves (Single)
Lab Coat

< 10% Conc.

Fume Hood Available?

Yes

Yes (Sash @ 18")

PROTOCOL B:
N95/P100 Respirator

Goggles + Face Shield
Nitrile Gloves

No (Open Bench)

Click to download full resolution via product page
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Figure 1: PPE Decision Logic Tree. Protocol B is a high-risk scenario and should be avoided by

moving operations to a fume hood.

Part 4: Operational Protocols
A. Weighing & Transfer (Solid State)
The highest risk of exposure occurs during the weighing of the light, hygroscopic powder.[1]

Engineering Control: Verify fume hood face velocity is 80–100 fpm.

Static Control: BHDMAC powder is static-prone.[1] Use an anti-static gun or wipe on the

spatula and weigh boat.[1] Why? Static repulsion can cause the powder to "jump" onto

gloves or cuffs.[1]

Transfer:

Place the receiving vessel inside the hood.

Do not transfer the open container across the lab.

Self-Validation: After weighing, wipe the balance area with a wet paper towel.[1] If the

towel foams, QAC residue was present—clean again.[1]

B. Dissolution (Liquid State)[1]
Solvent Addition: Add solvent slowly to the solid.[1]

Exotherm Check: While not violently exothermic, solvation can generate mild heat.[1]

Labeling: Immediately label the solution as "Corrosive" and "Aquatic Toxin."[1]

Part 5: Emergency Response & Disposal
In the event of exposure, speed is critical to prevent deep tissue damage.[1]
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EXPOSURE EVENT

Skin Contact

Eye Contact

1. Remove Clothing
2. Flush 15+ mins
3. Do NOT scrub

1. Hold Eyelids Open
2. Flush 15+ mins

3. Contact Ophthalmologist

Seek Medical Attention
(Bring SDS)

Click to download full resolution via product page

Figure 2: Immediate Emergency Response Workflow.

Disposal Protocol (Aquatic Protection)
Critical Requirement: BHDMAC is classified as Aquatic Acute 1.[1]

Never pour down the sink.[1] Even dilute solutions can disrupt wastewater treatment

bacteria.[1]

Collection: Collect all solids, solutions, and contaminated wipes in a container labeled

"Hazardous Waste: Corrosive, Toxic to Aquatic Life."[1]

Rinsate: The first 3 rinses of any glassware used with BHDMAC must be collected as

hazardous waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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